![molecular formula C27H36N4O5S B1191638 CPI-169](/img/no-structure.png)
CPI-169
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Description
CPI-169 R-enantiomer is the R enantiomer of this compound, which is a novel and potent EZH2 inhibitor with IC50 <1 nM(inhibition of the catalytic activity of PRC2); decreases cellular levels of H3K27me3 with an EC50 of 70 nM, and triggers cell cycle arrest and apoptosis in a variety of cell lines. in vitro: this compound, a representative compound from that effort, inhibits the catalytic activity of PRC2 with an IC50 of < 1nM, decreases cellular levels of H3K27me3 with an EC50 of 70 nM, and triggers cell cycle arrest and apoptosis in a variety of cell lines. Importantly, compound treatment triggers a sequence of downstream functional consequences of EZH2 inhibition whereby apoptosis is not induced before ten days of continuous target engagement . in vivo: Administered subcutaneously at 200 mpk twice daily (BID), this compound is well tolerated in mice with no observed toxic effect or body weight loss. In the present study we show that this compound treatment led to tumor growth inhibition (TGI) of an EZH2 mutant KARPAS-422 DLBCL xenograft. The TGI is proportional to the dose administered and to the reduction of the pharmacodynamic marker H3K27me3. The highest dose, 200 mpk, BID led to complete tumor regression. Since CHOP (cyclophosphamide, doxorubicin, vincristine and prednisone) is the standard treatment of advanced DLBCL, we were interested in combining a suboptimal dose of this compound (100 mpk, BID) with a single dose of CHOP in the KARPAS-422 model. After a week of combinatorial treatment the tumors rapidly regressed and became unpalpable. Four weeks after the last dose only a single mouse presented a palpable tumor.
Scientific Research Applications
CPI Model and Education
The CPI (Construction, Production, Implementation) model has been found effective in improving the Positive Attitude toward Science (PATS) for pre-service physics teachers. This model, incorporating phases like Motivation, Construction, Production, and Evaluation, significantly enhanced the positive attitude toward science in a study involving 160 pre-service physics teachers (Sunarti et al., 2018).
CPI in Clinical Practice Improvement
Practice-based evidence for clinical practice improvement (PBE-CPI) study methodology, described by Horn and Gassaway (2007), offers a rigorous approach to comparative effectiveness research in clinical settings. This method leverages data from routine clinical practice to identify effective practices for specific patient groups and conditions (Horn & Gassaway, 2007).
CPI in Law Enforcement Officer Selection
The California Psychological Inventory (CPI) has shown effectiveness in law enforcement officer selection. A study found that officers rated as unsuited for law enforcement had significantly lower overall CPI profiles, supporting the use of CPI in selection procedures (Hargrave & Hiatt, 1989).
CPI Studies in Rehabilitation Research
CPI studies in rehabilitation research, like those discussed by Horn et al. (2005), emphasize a comprehensive observational paradigm to reduce biases commonly associated with observational research. These studies focus on patient characteristics, process steps, and outcomes to identify best practices more quickly than randomized controlled trials (Horn et al., 2005).
CPI in Crisis Prevention Intervention
A study evaluating the effectiveness of crisis prevention intervention (CPI) techniques found that staff use of these techniques was effective in resolving crises in 84.2% of the episodes observed, highlighting the significance of CPI training in crisis management (Jambunathan & Bellaire, 1996).
CPI in Consumer Price Index Prediction
Research on the Consumer Price Index (CPI) often focuses on economic impacts and forecasting methods. For instance, Luo and Huang (2012) established a prediction method based on combinatorial and optimal networks, providing more effective results than single methods (Luo & Huang, 2012).
CPI in Cancer Pain Management
The development of the Cancer Pain Inventory (CPI) aimed to measure cancer patients' beliefs and concerns about pain, showing promise in pain management research (Deshields et al., 2009).
Properties
Molecular Formula |
C27H36N4O5S |
---|---|
Molecular Weight |
528.66 |
Origin of Product |
United States |
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